3-(4-benzylpiperazin-1-yl)-N-(3-methylphenyl)propanamide

• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol
• IUPAC Name: 3-(4-benzylpiperazin-1-yl)-N-(3-methylphenyl)propanamide
• InChI: InChI=1S/C21H27N3O/c1-18-6-5-9-20(16-18)22-21(25)10-11-23-12-14-24(15-13-23)17-19-7-3-2-4-8-19/h2-9,16H,10-15,17H2,1H3,(H,22,25)
• InChI Key: LIUOSBCOZMLKBZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CCN2CCN(CC2)CC3=CC=CC=C3

Description

3-(4-benzylpiperazin-1-yl)-N-(3-methylphenyl)propanamide, also known as BZP, is a synthetic compound that belongs to the piperazine class of drugs. BZP is commonly used as a recreational drug due to its stimulant properties, but it also has potential applications in scientific research.

Mechanism of Action

3-(4-benzylpiperazin-1-yl)-N-(3-methylphenyl)propanamide works by binding to and activating the dopamine and serotonin receptors in the brain. This leads to an increase in the release of these neurotransmitters, which can result in increased energy, mood enhancement, and cognitive effects.
Biochemical and physiological effects:
3-(4-benzylpiperazin-1-yl)-N-(3-methylphenyl)propanamide has been found to have a range of biochemical and physiological effects on the body, including increased heart rate, blood pressure, and body temperature. It can also cause changes in appetite, sleep patterns, and mood.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-benzylpiperazin-1-yl)-N-(3-methylphenyl)propanamide in lab experiments is its ability to stimulate the central nervous system, which can be useful in studying certain neurological conditions. However, its recreational use and potential for abuse can limit its use in certain research settings.

Future Directions

There are several potential future directions for research on 3-(4-benzylpiperazin-1-yl)-N-(3-methylphenyl)propanamide, including studying its effects on different neurological conditions, exploring its potential as a treatment for certain disorders, and developing new synthetic compounds based on its structure. Additionally, further research is needed to fully understand the long-term effects of 3-(4-benzylpiperazin-1-yl)-N-(3-methylphenyl)propanamide use on the body.

Synthesis Methods

3-(4-benzylpiperazin-1-yl)-N-(3-methylphenyl)propanamide can be synthesized through a multi-step process that involves the reaction of piperazine with benzyl chloride and 3-methylbenzoyl chloride. The resulting compound is then purified through various techniques, including crystallization and column chromatography.

Scientific Research Applications

3-(4-benzylpiperazin-1-yl)-N-(3-methylphenyl)propanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have effects on the central nervous system, including increasing dopamine and serotonin levels, which can lead to increased alertness and euphoria.